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For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

N-[4-(2-oxopropyl)phenyl]lacetamide, a derivative of acetamide, presents a molecule of
interest for further scientific investigation. This technical guide provides a summary of its known
chemical and physical properties. However, it is important to note that publicly available
information regarding its specific experimental protocols, detailed spectral analyses, and
biological activity is limited at the time of this publication. This document serves as a
foundational reference, compiling the available data and identifying areas for future research.

Chemical Identity and Properties

N-[4-(2-oxopropyl)phenyl]acetamide is an organic compound featuring a central phenyl ring
substituted with both an acetamide group and a 2-oxopropyl group.

General Information
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Property Value

IUPAC Name N-[4-(2-oxopropyl)phenyllacetamide
CAS Registry Number 4173-84-6

Molecular Formula C11H13NO2

Molecular Weight 191.23 g/mol

Physicochemical Properties

Detailed experimental data for the physicochemical properties of N-[4-(2-
oxopropyl)phenyl]acetamide, such as melting point, boiling point, and solubility, are not
readily available in the current body of scientific literature. Further experimental
characterization is required to determine these fundamental properties.

Synthesis

A specific, detailed experimental protocol for the synthesis of N-[4-(2-
oxopropyl)phenyl]lacetamide has not been found in the surveyed literature. However, a
plausible synthetic route can be proposed based on established chemical reactions. The
synthesis would likely involve two key steps:

» Synthesis of the precursor, 4-aminophenylacetone.

e Acetylation of the amino group of 4-aminophenylacetone.

Proposed Synthetic Pathway

A potential synthetic workflow is outlined below. It is important to note that this is a theoretical
pathway and would require experimental optimization.
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Figure 1. Proposed two-step synthesis of N-[4-(2-oxopropyl)phenyl]acetamide.

Spectroscopic Data
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Comprehensive, experimentally-derived spectroscopic data (*H NMR, 13C NMR, IR, Mass
Spectrometry) for N-[4-(2-oxopropyl)phenyl]acetamide are not currently available in public
databases. Such data would be invaluable for the unambiguous identification and
characterization of the compound.

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity, mechanism of action,
or any associated signaling pathways for N-[4-(2-oxopropyl)phenyl]acetamide. This
represents a significant knowledge gap and a key area for future investigation.

Future Research Directions

Given the lack of biological data, a logical workflow for investigating the potential bioactivity of
this compound is proposed.
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Figure 2. A general workflow for the investigation of the biological activity of a novel compound.

Conclusion and Outlook

N-[4-(2-oxopropyl)phenyl]lacetamide is a chemical entity for which basic identifying
information is available. However, a thorough understanding of its chemical, physical, and
biological properties is hampered by a lack of published experimental data. The scientific
community is encouraged to undertake further research to synthesize and characterize this
compound, and to explore its potential biological activities. The proposed synthetic route and
biological investigation workflow provide a framework for such future studies. This would not
only contribute to the fundamental knowledge of acetamide derivatives but also potentially
uncover novel therapeutic applications.
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 To cite this document: BenchChem. [In-depth Technical Guide: N-[4-(2-
oxopropyl)phenyllacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282052#n-4-2-oxopropyl-phenyl-acetamide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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